EcGUS Inhibition Potency vs. Standard Inhibitor
3-Chlorogentisyl alcohol (compound 1 in the Ge et al. 2022 study) inhibited E. coli β-glucuronidase with an IC₅₀ of 0.74 ± 0.03 μM and a Kᵢ of 0.58 μM. This represents a 77-fold greater inhibitory potency than the standard reference inhibitor D-saccharic acid 1,4-lactone (DSL), which exhibited an IC₅₀ of 56.74 ± 4.01 μM in the same assay [1]. Among all 25 gabosine and chlorogentisyl alcohol derivatives evaluated, compounds bearing the chlorogentisyl alcohol moiety exhibited the most potent EcGUS inhibition, and 3-chlorogentisyl alcohol itself was one of the two most active compounds [1]. The parent compound gentisyl alcohol has not been reported to inhibit EcGUS in any published study, representing a qualitative as well as quantitative differentiation [1].
| Evidence Dimension | In vitro E. coli β-glucuronidase (EcGUS) inhibitory activity |
|---|---|
| Target Compound Data | IC₅₀ = 0.74 ± 0.03 μM; Kᵢ = 0.58 μM |
| Comparator Or Baseline | D-Saccharic acid 1,4-lactone (DSL, standard EcGUS inhibitor): IC₅₀ = 56.74 ± 4.01 μM. Gentisyl alcohol (parent compound): no EcGUS inhibitory activity reported. |
| Quantified Difference | 77-fold more potent than DSL (IC₅₀ ratio: 56.74 / 0.74). Qualitative gain of function vs. gentisyl alcohol (activity absent in parent). |
| Conditions | In vitro E. coli β-glucuronidase enzyme inhibition assay; compounds isolated from marine-derived fungus Epicoccum sp. GST-5. |
Why This Matters
EcGUS inhibition is a clinically validated mechanism for preventing irinotecan (CPT-11)-induced severe delayed diarrhea; a compound with sub-micromolar potency and a 77-fold advantage over the historical standard represents a meaningfully differentiated tool compound for research in this therapeutic area.
- [1] Ge Y, et al. Exploring gabosine and chlorogentisyl alcohol derivatives from a marine-derived fungus as EcGUS inhibitors with informatic assisted approaches. Eur J Med Chem. 2022;242:114699. doi:10.1016/j.ejmech.2022.114699 View Source
